Cas no 187795-43-3 (2-tert-butyl-5-cyclopropyl-pyrazol-3-amine)

2-tert-butyl-5-cyclopropyl-pyrazol-3-amine structure
187795-43-3 structure
Product Name:2-tert-butyl-5-cyclopropyl-pyrazol-3-amine
CAS No:187795-43-3
MF:C10H17N3
MW:179.262081861496
MDL:MFCD00122781
CID:95238
PubChem ID:3502114
Update Time:2025-04-18

2-tert-butyl-5-cyclopropyl-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-3-cyclopropyl-1H-pyrazol-5-amine
    • 1-TERT-BUTYL-3-CYCLOPROPYL-1H-PYRAZOL-5-AMINE
    • 2-tert-butyl-5-cyclopropylpyrazol-3-amine
    • AC1MQI1H
    • ACN-C000584
    • AK139681
    • HMS554A01
    • Maybridge1_004401
    • Oprea1_602609
    • SureCN2419398
    • 5-Amino-3-cyclopropyl-1-(tert-butyl)pyrazole
    • 2-tert-butyl-5-cyclopropyl-pyrazol-3-amine
    • A4151
    • AS-70155
    • EN300-1721970
    • 1H-Pyrazol-5-amine, 3-cyclopropyl-1-(1,1-dimethylethyl)-
    • SCHEMBL2419398
    • 187795-43-3
    • OTJPHLDPFRTLNZ-UHFFFAOYSA-N
    • AKOS015902267
    • CS-0136251
    • Z3234890050
    • DTXSID70393097
    • DB-312384
    • A12185
    • MDL: MFCD00122781
    • Inchi: 1S/C10H17N3/c1-10(2,3)13-9(11)6-8(12-13)7-4-5-7/h6-7H,4-5,11H2,1-3H3
    • InChI Key: OTJPHLDPFRTLNZ-UHFFFAOYSA-N
    • SMILES: N1(C(=CC(C2CC2)=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),

2-tert-butyl-5-cyclopropyl-pyrazol-3-amine Pricemore >>

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